Cas no 2108519-38-4 (3-Methyl-[1,2,4]oxadiazole-5-carboxylic acid lithium salt)

• Product Name: 3-Methyl-[1,2,4]oxadiazole-5-carboxylic acid lithium salt
• CAS No: 2108519-38-4
• MF: C₄H₃LiN₂O₃
• MW: 134.019220590591
• CID: 6797808
• PubChem ID: 122170315
• Update Time: 2024-09-13

3-Methyl-[1,2,4]oxadiazole-5-carboxylic acid lithium salt Chemical and Physical Properties

Names and Identifiers

• lithium;3-methyl-1,2,4-oxadiazole-5-carboxylate
• LITHIUM(1+) 3-METHYL-1,2,4-OXADIAZOLE-5-CARBOXYLATE
• lithium 3-methyl-1,2,4-oxadiazole-5-carboxylate
• D87501
• 2108519-38-4
• 3-Methyl-[1,2,4]oxadiazole-5-carboxylic acid lithium salt

• Inchi： 1S/C4H4N2O3.Li/c1-2-5-3(4(7)8)9-6-2;/h1H3,(H,7,8);/q;+1/p-1
• InChI Key： ADYTWFCQYFGKJZ-UHFFFAOYSA-M
• SMILES： O1C(C(=O)[O-])=NC(C)=N1.[Li+]

Computed Properties

• Exact Mass: 134.03037040g/mol
• Monoisotopic Mass: 134.03037040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 132
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79Ų